Cas no 1805161-50-5 (5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine)
5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine
-
- Inchi: 1S/C6H4BrF2NO2/c7-2-1-3(11)6(12)10-4(2)5(8)9/h1,5,11H,(H,10,12)
- InChI Key: JUMGBJCMVLZNCP-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(NC=1C(F)F)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 285
- XLogP3: 1.1
- Topological Polar Surface Area: 49.3
5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024004239-250mg |
5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine |
1805161-50-5 | 97% | 250mg |
$720.80 | 2022-04-01 | |
| Alichem | A024004239-500mg |
5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine |
1805161-50-5 | 97% | 500mg |
$1,068.20 | 2022-04-01 | |
| Alichem | A024004239-1g |
5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine |
1805161-50-5 | 97% | 1g |
$1,814.40 | 2022-04-01 |
5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine
Introduction to 5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine (CAS No. 1805161-50-5)
5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805161-50-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine, particularly the presence of bromine and difluoromethyl substituents, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.
The molecular structure of this compound consists of a pyridine ring with hydroxyl groups at the 2 and 3 positions, a bromine atom at the 5 position, and a difluoromethyl group at the 6 position. This unique arrangement of functional groups imparts distinct chemical properties that may contribute to its potential biological effects. The hydroxyl groups, for instance, can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Meanwhile, the bromine atom serves as a handle for further chemical modifications via cross-coupling reactions, while the difluoromethyl group can enhance metabolic stability and binding affinity.
In recent years, there has been growing interest in developing novel compounds with pyridine cores for therapeutic purposes. Pyridine derivatives have been extensively studied due to their ability to modulate various biological pathways. For example, certain pyridine-based drugs have shown efficacy in treating conditions such as cancer, inflammation, and infectious diseases. The compound 5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine represents an intriguing derivative that could potentially be explored for its pharmacological properties.
One of the most compelling aspects of 5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine is its potential as a scaffold for drug discovery. The presence of multiple reactive sites allows chemists to design derivatives with tailored properties by introducing additional functional groups or by modifying existing ones. This flexibility is particularly valuable in medicinal chemistry, where the goal is often to optimize a lead compound for better efficacy and reduced toxicity. The bromine atom at the 5-position provides a convenient site for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.
Moreover, the difluoromethyl group is a well-known pharmacophore that can improve drug properties such as lipophilicity and metabolic stability. Difluoromethylation is a powerful strategy in drug design because it can enhance binding affinity to biological targets and prolong drug half-life. The combination of these features makes 5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine a promising candidate for further investigation.
Recent studies have highlighted the importance of pyridine derivatives in addressing unmet medical needs. For instance, researchers have reported the discovery of novel antiviral agents based on pyridine scaffolds that exhibit potent activity against various viruses. Similarly, there has been significant progress in developing kinase inhibitors using pyridine derivatives as leads. These findings underscore the therapeutic potential of compounds like 5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine, which could be adapted into drugs targeting specific diseases.
The synthesis of 5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal catalysis and flow chemistry have enabled chemists to access previously inaccessible structures more efficiently. These advancements are critical for expanding the chemical toolbox available to medicinal chemists.
In addition to its synthetic appeal, 5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine may also serve as a key intermediate in the preparation of more complex molecules with unique biological activities. By leveraging its reactive sites, researchers can explore new chemical space and discover compounds with improved pharmacological profiles. This iterative process of design、synthesis、and testing is fundamental to modern drug discovery.
The potential applications of 5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine extend beyond academic research; they also hold promise for industrial development. Pharmaceutical companies are continually seeking novel compounds that can be developed into marketable drugs. The structural features of this compound make it an attractive candidate for further optimization and commercialization. As such,it may play a role in future therapeutics targeting various diseases.
In conclusion,5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine (CAS No. 1805161-50-5) is a structurally interesting compound with significant potential in pharmaceutical chemistry。 Its unique combination of functional groups makes it a versatile scaffold for drug discovery,and recent advances in synthetic chemistry have made it more accessible than ever before。 As research continues to uncover new applications for this compound,it is likely that 5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine will play an increasingly important role in developing next-generation therapeutics。
1805161-50-5 (5-Bromo-6-(difluoromethyl)-2,3-dihydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)